Cas no 1537793-78-4 (3-(2,4-dimethylphenyl)-3-hydroxypropanenitrile)

3-(2,4-Dimethylphenyl)-3-hydroxypropanenitrile is a nitrile derivative featuring a hydroxyl group and a 2,4-dimethylphenyl substituent. This compound is of interest in synthetic organic chemistry due to its functional groups, which allow for further derivatization, including nucleophilic additions and reductions. The presence of both hydroxyl and nitrile moieties provides versatility in applications such as intermediate synthesis for pharmaceuticals, agrochemicals, or specialty materials. Its structural features may also facilitate chiral synthesis, given the potential for stereocenter formation at the hydroxyl-bearing carbon. The compound’s stability under standard conditions and compatibility with common organic solvents enhance its utility in laboratory and industrial settings.
3-(2,4-dimethylphenyl)-3-hydroxypropanenitrile structure
1537793-78-4 structure
Product Name:3-(2,4-dimethylphenyl)-3-hydroxypropanenitrile
CAS No:1537793-78-4
MF:C11H13NO
MW:175.227022886276
CID:5843400
PubChem ID:79117265
Update Time:2025-05-21

3-(2,4-dimethylphenyl)-3-hydroxypropanenitrile Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanenitrile, β-hydroxy-2,4-dimethyl-
    • 3-(2,4-Dimethylphenyl)-3-hydroxypropanenitrile
    • β-Hydroxy-2,4-dimethylbenzenepropanenitrile
    • CS-0305642
    • EN300-1839263
    • AKOS017668122
    • 1537793-78-4
    • 3-(2,4-dimethylphenyl)-3-hydroxypropanenitrile
    • Inchi: 1S/C11H13NO/c1-8-3-4-10(9(2)7-8)11(13)5-6-12/h3-4,7,11,13H,5H2,1-2H3
    • InChI Key: AMWIWIAXVDSMMK-UHFFFAOYSA-N
    • SMILES: C(C1C=CC(C)=CC=1C)(O)CC#N

Computed Properties

  • Exact Mass: 175.099714038g/mol
  • Monoisotopic Mass: 175.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 44Ų

Experimental Properties

  • Density: 1.075±0.06 g/cm3(Predicted)
  • Boiling Point: 371.2±37.0 °C(Predicted)
  • pka: 13.15±0.20(Predicted)

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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